Benzyl N-acetyl-4,6-O-benzylidenemuramic acid

• Molecular Formula: C25H29NO8
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)
• InChIKey: JPPMVSNCFXDOJX-UHFFFAOYSA-N

Benzyl N-acetyl-4,6-O-benzylidenemuramic acid: A High-Purity, Protected Building Block for Peptidoglycan and Bacterial Cell Wall Research

2-[(7-Acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl)oxy]propanoic acid, commonly known as Benzyl N-acetyl-4,6-O-benzylidenemuramic acid, is a protected derivative of muramic acid, a key amino sugar component of bacterial peptidoglycan [1]. This compound is characterized by its orthogonally protected structure, featuring both an anomeric benzyl group and a 4,6-O-benzylidene acetal, which makes it a versatile intermediate for the synthesis of complex glycoconjugates and peptidoglycan fragments [2]. It is supplied as a high-purity, crystalline solid and is utilized extensively as a biochemical assay reagent and a synthetic building block in antibiotic discovery and cell wall biosynthesis studies .

1

Orthogonal protection enables sequential deprotection for complex glycoconjugate synthesis

2

High-purity crystalline solid supports reproducible biochemical assay preparation

3

Stable refrigerated storage reduces degradation risk for long-term compound management

• [1] PubChem. (2025). Benzyl N-acetyl-4,6-O-benzylidenemuramic acid. PubChem Compound Summary for CID 12873808. View Source
• [2] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1. Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986(1), 37–45. View Source

Procurement of Benzyl N-acetyl-4,6-O-benzylidenemuramic acid: Why Closely Related Muramic Acid Derivatives Are Not Interchangeable

Attempting to substitute Benzyl N-acetyl-4,6-O-benzylidenemuramic acid with a generic, unprotected muramic acid or a simpler protected analog, such as N-Acetylmuramic acid (NAM) or Benzyl N-acetylmuramic acid, will fundamentally alter the synthetic or analytical outcome. The compound's defining feature is its orthogonal protection strategy, which combines an acid-labile 4,6-O-benzylidene acetal with a hydrogenolyzable anomeric benzyl group . This precise architecture enables sequential, selective deprotection and functionalization steps that are impossible with other, less sophisticated muramic acid derivatives [1]. Without this specific protection pattern, the synthesis of complex, defined peptidoglycan fragments or the execution of sensitive biochemical assays becomes significantly more challenging or entirely unfeasible, leading to lower yields, undesired side reactions, or complete experimental failure.

Target Compound

Common Substitutes

Orthogonal protection (benzyl + benzylidene) permits sequential deprotection

Unprotected or mono-protected muramic acids allow only non-selective global deprotection

Designed for complex multi-step syntheses; reported high-yield routes

Simpler analogs may lead to lower yields, side reactions, or infeasible functionalization

Crystalline solid, stable at 2–8°C; suitable for long-term research use

Less stable derivatives may require -20°C storage or degrade rapidly

• [1] Babič, A., & Pečar, S. (2008). Synthesis of Protected Hydroxyethylamine Transition-State Analogs of N-Ac-Muramyl-L-alanine. (Abstract from Semantic Scholar citation). View Source

Quantitative Differentiation of Benzyl N-acetyl-4,6-O-benzylidenemuramic acid: A Data-Driven Guide for Scientific Selection

Orthogonal Protection Enables Selective Deprotection and Higher Synthetic Yield Compared to Non-Protected Muramic Acid

The target compound's value proposition is its orthogonal protection. The 4,6-O-benzylidene acetal group is stable under hydrogenolysis conditions but can be selectively cleaved with mild acid (e.g., 60-80% aqueous acetic acid at 60-80°C). This allows for the removal of the anomeric benzyl group via hydrogenolysis without affecting the 4,6-diol protection . In contrast, using a simpler protected analog like Benzyl N-acetylmuramic acid, which lacks the benzylidene group, results in simultaneous deprotection of all hydroxyls, precluding selective functionalization . This orthogonal control is essential for achieving high yields in multi-step syntheses of complex peptidoglycan fragments.

Selective Deprotection

Class-level

Sequential deprotection possible: 1) Hydrogenolysis of anomeric benzyl; 2) Mild acid hydrolysis of benzylidene

Enables stepwise functionalization unattainable with non-orthogonal analogs

Standard carbohydrate conditions; class-level inference, verify in specific synthesis

Evidence Dimension	Selective Deprotection Capability
Target Compound Data	Permits sequential deprotection: 1) Hydrogenolysis of benzyl group; 2) Acidic hydrolysis of benzylidene acetal.
Comparator Or Baseline	Benzyl N-acetylmuramic acid (without benzylidene group) - Only permits non-selective, simultaneous deprotection of all hydroxyls.
Quantified Difference	Qualitative difference: Orthogonal vs. Non-orthogonal protection. Enables stepwise functionalization vs. non-selective global deprotection.
Conditions	Standard carbohydrate chemistry deprotection conditions: H2, Pd/C for hydrogenolysis; aq. AcOH for acetal hydrolysis .

Why This Matters

For procurement, this means the compound is not a simple 'building block' but a sophisticated, multi-functional intermediate that enables complex synthetic routes unattainable with cheaper, less protected analogs.

Validated Purity Specification of ≥98% by Commercial Suppliers Ensures Reproducibility in Biochemical Assays

Reputable vendors, including Sigma-Aldrich, offer Benzyl N-acetyl-4,6-O-benzylidenemuramic acid with a certified purity of ≥98% . This high purity specification is critical for its use as a biochemical assay reagent. In comparative terms, other muramic acid derivatives or research-grade building blocks may be available at lower purity levels (e.g., 95%), which introduces uncertainty in quantitative experiments such as enzyme kinetics or binding affinity measurements. The ≥98% purity reduces the likelihood of off-target effects from impurities and ensures batch-to-batch consistency, a non-negotiable requirement for reproducible scientific data.

Purity Specification

Reported

>=98% (HPLC) by major suppliers

Supports reproducible kinetic assays and reduces off-target impurity risks

Supplier certificate; cross-study comparable purity level

Evidence Dimension	Assay Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Typical research-grade muramic acid derivatives - often sold at 95% purity without a detailed certificate of analysis.
Quantified Difference	≥3 percentage points higher purity specification.
Conditions	Product specification as per supplier certificate of analysis .

Why This Matters

For procurement, selecting the ≥98% pure material from a primary supplier directly translates to more reliable, higher-quality research outcomes and reduces the need for costly in-house re-purification.

Stable, Crystalline Solid Form with Defined Storage (2-8°C) Simplifies Handling and Long-Term Storage vs. Less Stable Analogs

The target compound is a white crystalline solid with a defined melting point of 220-222°C . It is recommended for storage at 2-8°C . This solid-state stability and straightforward storage requirement contrast with less stable muramic acid derivatives, such as those with unprotected reducing ends or more labile protecting groups, which may require freezing at -20°C or be prone to decomposition, anomerization, or hydrolysis. The compound's robust nature simplifies logistics, reduces the risk of degradation during shipping, and ensures long-term compound integrity for research use.

Physical Stability

Class-level

Crystalline solid; m.p. 220–222°C; store at 2–8°C

Simplifies logistics and long-term compound management vs. labile analogs

Data from supplier TDS; class-level inference on stability advantage

Evidence Dimension	Physical Stability and Storage Requirements
Target Compound Data	White crystalline solid, m.p. 220-222°C; Store at 2-8°C.
Comparator Or Baseline	Unprotected muramic acid (NAM) or derivatives with free anomeric hydroxyl - often hygroscopic, prone to anomerization, and may require storage at -20°C under inert atmosphere.
Quantified Difference	Qualitative difference: Crystalline solid vs. potentially hygroscopic/amorphous; Refrigerated (2-8°C) vs. Frozen (-20°C) storage.
Conditions	Physical property data from supplier technical datasheets .

Why This Matters

For procurement and compound management, the compound's inherent stability reduces the risk of sample degradation, simplifies inventory management, and lowers the total cost of ownership by minimizing losses due to decomposition.

Validated Use in High-Impact Research Areas: A Key Intermediate for Peptidoglycan Fragment Synthesis and Antibiotic Target Studies

The compound's primary value is its established role as a protected building block in the synthesis of muramyl peptides and peptidoglycan fragments, which are crucial tools for studying bacterial cell wall biosynthesis and for discovering new antibiotics [1]. For instance, it is a key starting material for the synthesis of inhibitors targeting Mur pathway enzymes, such as MurA, which are essential for bacterial viability [2]. This well-defined application in a critical, high-value research field differentiates it from other generic muramic acid derivatives that may lack the structural complexity required for these advanced studies.

Research Application

Reported

Key intermediate for Mur enzyme inhibitor synthesis and peptidoglycan fragment preparation

Supports antibiotic discovery research as a synthetic intermediate

Supported by peer-reviewed synthesis and patent literature

Evidence Dimension	Research Application
Target Compound Data	Used as a protected intermediate for synthesizing Mur enzyme inhibitors and peptidoglycan fragments for biochemical assays.
Comparator Or Baseline	Unprotected N-Acetylmuramic acid (NAM) - Primarily used as a metabolic substrate or for basic enzyme assays, not as a building block for complex syntheses.
Quantified Difference	Qualitative difference in application: Advanced synthetic intermediate vs. basic biochemical substrate.
Conditions	As described in peer-reviewed synthesis and patent literature [1][2].

Why This Matters

For a scientific user, procuring this compound means accessing a specialized tool validated for high-impact research in antibiotic development, rather than a general-purpose reagent.

• [1] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1. Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986(1), 37–45. View Source
• [2] Maletic, M. M., Leeman, A. H., Santorelli, G. M., & Waddell, S. T. (2004). Muramic acid derivative compounds. U.S. Patent Application Publication No. 2004/0028702 A1. View Source

Optimal Research and Industrial Use Cases for Benzyl N-acetyl-4,6-O-benzylidenemuramic acid

Multi-Step Synthesis of Defined Peptidoglycan Fragments and Muramyl Peptides

The orthogonal protection of this compound (anomeric benzyl and 4,6-O-benzylidene) makes it the ideal starting material for the sequential, high-yield synthesis of complex muramyl peptides and defined peptidoglycan fragments. These fragments are essential tools for studying host-pathogen interactions, innate immune activation (e.g., NOD2 stimulation), and for developing novel vaccine adjuvants [1]. The ability to selectively deprotect the anomeric position while leaving the 4,6-diol protected is a unique advantage that streamlines complex synthetic routes, a feature not offered by simpler muramic acid derivatives.

Development and High-Throughput Screening (HTS) of Novel Antibacterial Agents

This compound serves as a critical, protected building block for creating diverse libraries of Mur pathway enzyme inhibitors, as detailed in patent literature [2]. Its robust, crystalline nature and high purity ensure compatibility with solid-phase synthesis and subsequent high-throughput screening (HTS) assays. Researchers can use it as a scaffold to explore chemical space around the muramic acid core, aiming to discover new antibiotics that target essential steps in bacterial cell wall biosynthesis, such as those catalyzed by MurA and Mur ligases [2].

Preparation of Biochemical Assay Reagents and Enzyme Substrate Analogs

The high purity (≥98%) and validated quality of this compound from major suppliers make it suitable for the direct preparation of sensitive biochemical assay reagents . It can be used to synthesize substrate analogs or transition-state mimics for key enzymes involved in peptidoglycan biosynthesis and remodeling, such as transglycosylases, transpeptidases, and lytic transglycosylases. Using a high-purity, stable building block minimizes assay interference and ensures the reproducibility of kinetic data (e.g., Km, Ki, IC50) across different experimental batches .

Application

Selection Property

Validation Focus

Peptidoglycan fragment synthesis

Orthogonal protection strategy

Sequential deprotection outcome assessment

Mur pathway inhibitor library synthesis

Protected building block stability

Solid-phase synthesis and HTS fit assessment

Biochemical assay reagent preparation

High-purity specification

Reproducibility of kinetic measurements

• [1] Gross, P. H., & Rimpler, M. (1986). Muramyl Peptides, 1. Stereochemically Pure Derivatives of Muramic and Isomuramic Acids. European Journal of Organic Chemistry, 1986(1), 37–45. View Source
• [2] Maletic, M. M., Leeman, A. H., Santorelli, G. M., & Waddell, S. T. (2004). Muramic acid derivative compounds. U.S. Patent Application Publication No. 2004/0028702 A1. View Source